Cas no 1995291-94-5 (methyl 2-(2,3-dihydro-1,4-benzodioxin-5-yl)propanoate)

• Product Name: methyl 2-(2,3-dihydro-1,4-benzodioxin-5-yl)propanoate
• CAS No: 1995291-94-5
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 5901846
• PubChem ID: 165495061
• Update Time: 2025-06-14

methyl 2-(2,3-dihydro-1,4-benzodioxin-5-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(2,3-dihydro-1,4-benzodioxin-5-yl)propanoate
• EN300-1138945
• 1995291-94-5

• Inchi： 1S/C12H14O4/c1-8(12(13)14-2)9-4-3-5-10-11(9)16-7-6-15-10/h3-5,8H,6-7H2,1-2H3
• InChI Key： JENBMZWOZVBOEL-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC=C(C1=2)C(C(=O)OC)C

Computed Properties

• Exact Mass: 222.08920892g/mol
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 44.8Ų

Additional information on methyl 2-(2,3-dihydro-1,4-benzodioxin-5-yl)propanoate

Research Brief on Methyl 2-(2,3-Dihydro-1,4-Benzodioxin-5-yl)Propanoate (CAS: 1995291-94-5): Recent Advances and Applications

Methyl 2-(2,3-dihydro-1,4-benzodioxin-5-yl)propanoate (CAS: 1995291-94-5) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its structural features and potential pharmacological applications. Recent studies have explored its synthesis, biological activity, and therapeutic potential, positioning it as a promising candidate for drug development. This research brief consolidates the latest findings related to this compound, highlighting its relevance in current scientific investigations.

The compound's structure, featuring a benzodioxin moiety and a propanoate ester, has drawn attention for its potential role in modulating biological pathways. Recent synthetic methodologies have focused on optimizing the yield and purity of methyl 2-(2,3-dihydro-1,4-benzodioxin-5-yl)propanoate, with advancements in catalytic processes and green chemistry approaches. These developments are critical for scaling up production and ensuring reproducibility in preclinical studies.

In pharmacological research, methyl 2-(2,3-dihydro-1,4-benzodioxin-5-yl)propanoate has been investigated for its anti-inflammatory and neuroprotective properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting key inflammatory markers in vitro, suggesting potential applications in treating chronic inflammatory diseases. Additionally, its ability to cross the blood-brain barrier has sparked interest in neurodegenerative disease research, with preliminary data indicating neuroprotective effects in animal models.

Another area of exploration is the compound's role as a building block for more complex molecules. Researchers have utilized methyl 2-(2,3-dihydro-1,4-benzodioxin-5-yl)propanoate as an intermediate in the synthesis of novel heterocyclic compounds with enhanced bioactivity. This approach has led to the discovery of derivatives with improved pharmacokinetic profiles, as reported in a recent Bioorganic & Medicinal Chemistry Letters publication.

Despite these promising developments, challenges remain in fully characterizing the compound's mechanism of action and optimizing its therapeutic index. Ongoing research aims to address these gaps through structure-activity relationship (SAR) studies and advanced computational modeling. The integration of artificial intelligence in drug design has further accelerated the exploration of methyl 2-(2,3-dihydro-1,4-benzodioxin-5-yl)propanoate derivatives, offering new avenues for targeted therapy development.

In conclusion, methyl 2-(2,3-dihydro-1,4-benzodioxin-5-yl)propanoate (CAS: 1995291-94-5) represents a versatile compound with significant potential in medicinal chemistry. Its dual role as a bioactive molecule and a synthetic intermediate underscores its importance in current research. Future studies are expected to elucidate its clinical applicability and pave the way for novel therapeutic agents derived from its structural framework.